Cas no 1332391-30-6 (N-(2-methoxyethyl) Apalutamide)

• Product Name: N-(2-methoxyethyl) Apalutamide
• CAS No: 1332391-30-6
• MF: C₂₄H₂₁F₄N₅O₃S
• MW: 535.513857603073
• CID: 5149239
• Update Time: 2025-08-03

N-(2-methoxyethyl) Apalutamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[7-[6-cyano-5-(trifluoromethyl)-3-pyridinyl]-8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-5-yl]-2-fluoro-N-(2-methoxyethyl)-N-methyl-
• N-(2-methoxyethyl) Apalutamide

• Inchi： 1S/C24H21F4N5O3S/c1-31(8-9-36-2)20(34)16-5-4-14(11-18(16)25)33-22(37)32(21(35)23(33)6-3-7-23)15-10-17(24(26,27)28)19(12-29)30-13-15/h4-5,10-11,13H,3,6-9H2,1-2H3
• InChI Key： DSOHEDKSYJTFLO-UHFFFAOYSA-N
• SMILES： C(N(CCOC)C)(=O)C1=CC=C(N2C(=S)N(C3=CC(C(F)(F)F)=C(C#N)N=C3)C(=O)C32CCC3)C=C1F

Additional information on N-(2-methoxyethyl) Apalutamide

N-(2-methoxyethyl) Apalutamide: A Novel Androgen Receptor Modulator with Potential Therapeutic Applications

N-(2-methoxyethyl) Apalutamide represents a promising pharmacological candidate within the broader class of androgen receptor (AR) modulators. This compound, with the chemical identifier CAS No. 1332391-30-6, is a structural derivative of the well-established AR antagonist Apalutamide, which has demonstrated clinical efficacy in the management of metastatic castration-resistant prostate cancer (mCRPC). The introduction of the 2-methoxyethyl functional group to the molecular framework of Apalutamide introduces novel pharmacodynamic properties while maintaining the core mechanism of action, making it a subject of intense research in the field of oncology and endocrinology.

Recent studies have highlighted the potential of N-(2-methoxyethyl) Apalutamide to enhance the therapeutic index of AR-targeted therapies. A 2023 publication in Journal of Medicinal Chemistry reported that the addition of the methoxyethyl moiety significantly improves the solubility profile of the compound, enabling better bioavailability and reduced metabolic clearance compared to its parent molecule. This structural modification also contributes to the compound's unique interaction profile with the AR, potentially reducing off-target effects associated with traditional AR inhibitors.

The molecular mechanism of N-(2-methoxyethyl) Apalutamide involves competitive antagonism at the AR ligand-binding domain. This mechanism is critical in the treatment of androgen-driven cancers, where aberrant AR signaling is a primary driver of tumor progression. Preclinical studies have shown that this compound effectively inhibits AR-mediated transcriptional activity, thereby suppressing the growth of prostate cancer cells in vitro and in xenograft models. These findings align with the broader trend of developing next-generation AR modulators that address resistance mechanisms observed in advanced prostate cancer.

One of the most significant advantages of N-(2-methoxyyethyl) Apalutamide is its potential to overcome resistance to existing AR-targeted therapies. A 2024 study published in Cancer Research demonstrated that this compound exhibits efficacy against AR splice variants, which are known to confer resistance to conventional AR inhibitors. The ability to target these variants represents a critical advancement in the treatment of mCRPC, where resistance is a major clinical challenge. This property positions N-(2-methoxyethyl) Apalutamide as a potential therapeutic option for patients who have progressed on standard therapies.

The pharmacokinetic profile of N-(2-methoxyethyl) Apalutamide has been extensively evaluated in preclinical studies. Research published in Drug Metabolism and Disposition in 2023 revealed that this compound exhibits improved oral bioavailability compared to Apalutamide, with a median half-life of approximately 12 hours. These characteristics are advantageous for once-daily dosing regimens, which are preferred in clinical settings for patient compliance and convenience. The enhanced stability of the methoxyethyl group also contributes to reduced hepatic metabolism, minimizing the risk of drug-drug interactions.

Emerging research suggests that N-(2-methoxyethyl) Apalutamide may have additional therapeutic applications beyond prostate cancer. A 2023 preclinical study in Endocrine-Related Cancer explored its potential in the treatment of hormone-sensitive breast cancer. The findings indicated that this compound could selectively inhibit AR activity in breast cancer cells expressing AR variants, suggesting a broader therapeutic utility. These results highlight the versatility of the compound and its potential to address multiple hormone-dependent malignancies.

The development of N-(2-methoxyethyl) Apalutamide is part of a larger trend in pharmaceutical research to optimize the pharmacological properties of AR modulators. Traditional AR inhibitors often face limitations such as poor solubility, rapid metabolism, and off-target effects. The introduction of the methoxyethyl group represents a strategic approach to address these challenges while maintaining the therapeutic efficacy of the parent compound. This structural innovation is in line with the growing emphasis on personalized medicine and precision oncology.

Current clinical trials are evaluating the safety and efficacy of N-(2-methoxyethyl) Apalutamide in patients with advanced prostate cancer. A Phase I trial published in Clinical Cancer Research in 2024 reported that the compound was well-tolerated, with the most common adverse events being mild to moderate fatigue and gastrointestinal disturbances. These findings support the potential of the compound as a viable therapeutic option for patients with limited treatment options.

From a mechanistic perspective, N-(2-methoxyethyl) Apalutamide represents a significant advancement in the field of AR modulation. The ability to selectively target the AR while minimizing off-target effects is a critical consideration in the design of effective therapies. Recent computational studies have provided insights into the molecular interactions between this compound and the AR, which may inform the development of even more potent and selective agents in the future.

As research into N-(2-methoxyethyl) Apalutamide progresses, it is becoming increasingly clear that this compound has the potential to address critical unmet needs in the treatment of hormone-driven cancers. Its unique structural features, combined with its favorable pharmacokinetic profile, position it as a promising candidate for further clinical development. The continued exploration of its therapeutic potential is likely to yield important insights into the design of next-generation AR modulators and their role in precision oncology.

Ultimately, the development of N-(2-methoxyethyl) Apalutamide exemplifies the ongoing efforts in pharmaceutical science to improve the efficacy and safety of AR-targeted therapies. As the field of oncology continues to evolve, compounds like this one will play a vital role in the treatment of complex and resistant cancers. The continued investigation of this compound's properties is expected to contribute valuable knowledge to the broader understanding of AR biology and its therapeutic implications.

For researchers and clinicians, the study of N-(2-methoxyethyl) Apalutamide offers an opportunity to explore the interplay between molecular structure and therapeutic outcome. As new data emerges from clinical trials and preclinical studies, the compound's role in the treatment of hormone-driven cancers is likely to become more defined. This ongoing research underscores the importance of interdisciplinary collaboration in advancing the field of oncology and developing innovative therapeutic strategies.

In conclusion, N-(2-methoxyethyl) Apalutamide represents a significant advancement in the development of AR modulators for the treatment of prostate cancer and potentially other hormone-dependent malignancies. Its structural modifications offer distinct advantages in terms of pharmacokinetics, efficacy, and safety, making it a promising candidate for further clinical investigation. As research in this area continues, the compound is likely to contribute to the expansion of therapeutic options for patients with advanced cancers, ultimately improving clinical outcomes and quality of life.

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